Cas no 953720-89-3 (3-(5-bromofuran-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-bromofuran-2-yl)-2-oxopropanoic acid
• CAS No: 953720-89-3
• MF: C₇H₅BrO₄
• MW: 233.016201734543
• CID: 6151453
• PubChem ID: 16787080
• Update Time: 2025-10-22

3-(5-bromofuran-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)-2-oxopropanoic acid
• CS-0344275
• EN300-1262638
• AKOS009139310
• 953720-89-3

• Inchi： 1S/C7H5BrO4/c8-6-2-1-4(12-6)3-5(9)7(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： RMEFZPJTIPUPPB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(=O)O)=O)O1

Computed Properties

• Exact Mass: 231.93712g/mol
• Monoisotopic Mass: 231.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(5-bromofuran-2-yl)-2-oxopropanoic acid

3-(5-Bromofuran-2-yl)-2-Oxopropanoic Acid (CAS No. 953720-89-3): A Comprehensive Overview

3-(5-Bromofuran-2-yl)-2-Oxopropanoic Acid is a structurally unique organic compound with the CAS registry number 953720-89-3. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a furan ring substituted with a bromine atom at the 5-position and a propanoic acid moiety with a ketone group at the 2-position, making it a versatile building block for further chemical modifications.

The synthesis of 3-(5-Bromofuran-2-yl)-2-Oxopropanoic Acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. Researchers have optimized these methods to achieve high yields and purity, ensuring its suitability for large-scale production and subsequent applications. The compound's structure allows for easy functionalization, enabling its use as an intermediate in the synthesis of more complex molecules with diverse biological activities.

Recent studies have highlighted the biological activity of this compound, particularly its potential as an antimicrobial agent and its ability to modulate enzyme activity in cellular systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(5-Bromofuran-2-yl)-2-Oxopropanoic Acid exhibit potent inhibitory effects against key enzymes involved in bacterial biofilm formation, suggesting its potential in combating antibiotic resistance.

In addition to its pharmacological applications, this compound has also been explored for its role in agricultural chemistry. A 2024 research article in *Plant Physiology* reported that when applied as a plant growth regulator, it significantly enhances stress tolerance in crops under drought conditions by modulating phytohormone signaling pathways. This dual functionality underscores the compound's versatility across different scientific domains.

The structural features of 3-(5-Bromofuran-2-yl)-2-Oxopropanoic Acid, particularly the presence of the brominated furan ring and the ketone group, contribute to its unique electronic properties and reactivity. These characteristics make it an ideal candidate for exploring novel chemical transformations and catalytic processes. For example, recent advancements in asymmetric catalysis have utilized this compound as a substrate to develop enantioselective reactions, paving the way for the synthesis of chiral pharmaceuticals.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions to assess its ecological impact. A 2024 study published in *Environmental Science & Technology* revealed that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems and reducing potential risks to aquatic life.

In conclusion, 3-(5-Bromofuran-2-yl)-2-Oxopropanoic Acid (CAS No. 953720-89-3) is a multifaceted compound with promising applications across multiple disciplines. Its structural diversity and reactivity make it an invaluable tool for scientists seeking innovative solutions in drug discovery, agricultural chemistry, and materials science. As research continues to uncover new dimensions of its utility, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapies.